Cas no 484-66-2 (2,3,4,5,6-Pentamethylbenzyl alcohol)
484-66-2 structure
Product Name:2,3,4,5,6-Pentamethylbenzyl alcohol
CAS No:484-66-2
MF:C12H18O
MW:178.270723819733
MDL:MFCD00014421
CID:37699
PubChem ID:24867613
Update Time:2025-04-18
2,3,4,5,6-Pentamethylbenzyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4,5,6-Pentamethylbenzyl alcohol
- (2,3,4,5,6-pentamethylphenyl)methanol
- FT-0609336
- Maybridge1_002919
- SCHEMBL357717
- (2,3,4,5,6-pentamethyl-phenyl)-methanol
- CD 02784
- AKOS009158850
- MFCD00014421
- J-640205
- pentamethylbenzyl alcohol
- EINECS 207-609-2
- CMBCAWNOBIGGTE-UHFFFAOYSA-N
- DTXSID30197513
- CDS1_000631
- HMS549M15
- DivK1c_001671
- pentamethylphenyl-methanol
- A827537
- 2,3,4,5,6-Pentamethyl benzyl alcohol
- J-800207
- 484-66-2
- 2,3,4,5,6-Pentamethylbenzyl alcohol, 99%
- NS00031802
- DB-051555
-
- MDL： MFCD00014421
- Inchi： 1S/C12H18O/c1-7-8(2)10(4)12(6-13)11(5)9(7)3/h13H,6H2,1-5H3
- InChI Key： CMBCAWNOBIGGTE-UHFFFAOYSA-N
- SMILES： OCC1C(C)=C(C)C(C)=C(C)C=1C
- BRN： 2208765
Computed Properties
- Exact Mass: 178.13600
- Monoisotopic Mass: 178.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
Experimental Properties
- Color/Form: Not determined
- Density: 1.0±0.1 g/cm3
- Melting Point: 159-163 °C (lit.)
- Boiling Point: 256.0±8.0 °C at 760 mmHg
- Flash Point: 116.0±8.9 °C
- Refractive Index: 1.527
- PSA: 20.23000
- LogP: 2.72090
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2,3,4,5,6-Pentamethylbenzyl alcohol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- Safety Term：S22;S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3,4,5,6-Pentamethylbenzyl alcohol Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,3,4,5,6-Pentamethylbenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 440620-1G |
2,3,4,5,6-Pentamethylbenzyl alcohol |
484-66-2 | 99% | 1G |
￥210.73 | 2022-02-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04012-1g |
(2,3,4,5,6-Pentamethylphenyl)methanol |
484-66-2 | 99% | 1g |
¥308.0 | 2024-07-18 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22574-1g |
2,3,4,5,6-Pentamethylbenzyl alcohol, 96% |
484-66-2 | 96% | 1g |
￥288.00 | 2023-03-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22574-5g |
2,3,4,5,6-Pentamethylbenzyl alcohol, 96% |
484-66-2 | 96% | 5g |
￥623.00 | 2023-03-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22574-25g |
2,3,4,5,6-Pentamethylbenzyl alcohol, 96% |
484-66-2 | 96% | 25g |
￥5529.00 | 2023-03-15 | |
| abcr | AB132701-1 g |
2,3,4,5,6-Pentamethylbenzyl alcohol, 96%; . |
484-66-2 | 96% | 1g |
€120.30 | 2023-05-10 | |
| abcr | AB132701-1g |
2,3,4,5,6-Pentamethylbenzyl alcohol, 96%; . |
484-66-2 | 96% | 1g |
€120.30 | 2024-06-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1033485-1g |
(2,3,4,5,6-Pentamethylphenyl)methanol |
484-66-2 | 98% | 1g |
￥198.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1033485-5g |
(2,3,4,5,6-Pentamethylphenyl)methanol |
484-66-2 | 98% | 5g |
￥614.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1033485-25g |
(2,3,4,5,6-Pentamethylphenyl)methanol |
484-66-2 | 98% | 25g |
￥1534.00 | 2024-05-12 |
2,3,4,5,6-Pentamethylbenzyl alcohol Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:484-66-2)2,3,4,5,6-PENTAMETHYLBENZYL ALCOHOL
Order Number:sfd1903
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:484-66-2)2,3,4,5,6-Pentamethylbenzyl alcohol
Order Number:A827537
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):619.0
Email:sales@amadischem.com
2,3,4,5,6-Pentamethylbenzyl alcohol Related Literature
-
1. Studies related to penicillins. Part 25. Synthesis of N-phenylacetyl and N-triphenylmethyl derivatives of 6-aminopenam 1-oxidesArun C. Kaura,Christopher D. Maycock,Richard J. Stoodley,Brian Beagley,Robin G. Pritchard J. Chem. Soc. Perkin Trans. 1 1988 2259
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